Cas no 3052-50-4 (Maleic Acid Monomethyl Ester (~90%))

• Product Name: Maleic Acid Monomethyl Ester (~90%)
• CAS No: 3052-50-4
• MF: C₅H₆O₄
• MW: 130.098742008209
• MDL: MFCD00045905
• CID: 43742
• PubChem ID: 5354456
• Update Time: 2025-05-22

Maleic Acid Monomethyl Ester (~90%) Chemical and Physical Properties

Names and Identifiers

• Maleicacidmonomethylester
• 2-Butenedioic acid, monomethyl ester
• Maleic Acid Monometh
• Monomethyl maleate
• Maleic acid 1-hydrogen 4-methyl ester
• Maleic acid 1-methyl
• Maleic acid hydrogen 1-methyl ester
• Maleinsaeure-monomethylester
• Meleic acid monomethyl ester
• methyl hydrogen (2Z)-2-butendioate
• methyl hydrogen but-2-enedioate
• methyl hydrogen maleate
• methyl maleate
• MMM
• Monomethylmaleinate
• (Z)-2-Butenedioic acid monomethyl ester
• Maleic Acid Monomethyl Ester
• (2E)-4-Methoxy-4-oxo-2-butenoic acid
• Maleic acid, monomethyl ester
• NSC 11205
• DTXCID209251
• NSC11205
• Fumaric acid, methyl ester
• Fumaric acid, monomethyl ester
• Maleic Acid Monomethyl Ester (~90per cent)
• CS-0187530
• NSC-11205
• 2-Butenedioic acid (2Z)-, 1-methyl ester
• U3UT1G2B9N
• NSC525206
• AKOS006230198
• 3052-50-4
• CAS-3052-50-4
• BS-49106
• 2-Butenedioic acid (E)-, monomethyl ester
• NS00005398
• NSC-525206
• (Z)-4-methoxy-4-oxobut-2-enoic acid
• (2Z)-4-methoxy-4-oxobut-2-enoic acid
• MFCD00045905
• DTXSID1029251
• Q27290652
• maleic acid-monomethyl ester
• NSC 525206
• NCGC00255203-01
• EINECS 221-271-3
• UNII-U3UT1G2B9N
• 2-Butenedioic acid (Z)-, monomethyl ester
• EN300-1440004
• NSC523835
• Tox21_301490
• maleic monomethyl ester
• Maleic Acid Monomethyl Ester (~90%)
• E78069
• 2-Butenedioic acid (2Z)-, monomethyl ester
• LMFA07010962
• Monomethyl (Z)-2-butenedioate
• M0624
• SCHEMBL126468
• Hydrogen methyl maleate
• CHEMBL3181865
• 2-Butenedioic acid (Z)-, monomethyl ester (9CI)

• MDL： MFCD00045905
• Inchi： 1S/C5H6O4/c1-9-5(8)3-2-4(6)7/h2-3H,1H3,(H,6,7)/b3-2-
• InChI Key： NKHAVTQWNUWKEO-IHWYPQMZSA-N
• SMILES： O(C)C(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 130.02658
• Monoisotopic Mass: 130.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not available
• Density: 1.26
• Melting Point: No data available
• Boiling Point: 250.0±23.0 °C at 760 mmHg
• Flash Point: 108.9±16.1 °C
• Refractive Index: 1.4620-1.4660
• PSA: 63.6
• LogP: -0.19980
• Solubility: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Maleic Acid Monomethyl Ester (~90%) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36/37/39: wear appropriate protective clothing, gloves and protective glasses or face shield.
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Maleic Acid Monomethyl Ester (~90%)

Maleic Acid Monomethyl Ester (~90%) - A Comprehensive Overview

Maleic Acid Monomethyl Ester, also known by its CAS number 3052-50-4, is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound, which exists as a mixture with approximately 90% purity, is widely recognized for its role in chemical synthesis, polymer production, and as an intermediate in pharmaceutical manufacturing. In this article, we delve into the properties, applications, and recent advancements associated with Maleic Acid Monomethyl Ester.

The chemical structure of Maleic Acid Monomethyl Ester consists of a methyl group attached to one of the carboxylic acid groups of maleic acid, forming a monoester. This structure imparts unique chemical reactivity, making it an ideal precursor for the synthesis of various derivatives. Recent studies have highlighted its potential in the development of advanced materials, such as high-performance polymers and bio-based composites. Researchers have explored its ability to undergo polymerization under specific conditions, leading to materials with enhanced mechanical properties and thermal stability.

In terms of physical properties, Maleic Acid Monomethyl Ester is typically a white crystalline solid with a melting point around 68°C and a boiling point of approximately 175°C under standard pressure. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. Recent research has focused on optimizing its solubility characteristics to improve its efficiency in polymerization processes. For instance, studies have shown that modifying the ester group can significantly enhance its compatibility with different polymer matrices.

The applications of Maleic Acid Monomethyl Ester span across multiple industries. In the coatings industry, it serves as a key component in the production of polyester resins, which are widely used in automotive finishes and industrial coatings due to their high durability and resistance to environmental factors. In the pharmaceutical sector, it acts as an intermediate in the synthesis of various drugs, including anti-inflammatory agents and antiviral compounds. Recent advancements have seen its use in the development of targeted drug delivery systems, where its reactivity plays a crucial role in forming biodegradable polymers.

The synthesis of Maleic Acid Monomethyl Ester involves esterification reactions between maleic acid and methanol under acidic or enzymatic catalysis. Researchers have explored green chemistry approaches to improve the efficiency and sustainability of this process. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Additionally, enzymatic methods have shown promise in achieving higher purity levels, which are critical for applications requiring high-quality intermediates.

From a safety standpoint, handling Maleic Acid Monomethyl Ester requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during storage and use. Recent studies have also emphasized the importance of waste management practices to minimize environmental impact during large-scale production.

In conclusion, Maleic Acid Monomethyl Ester (CAS No. 3052-50-4) remains a pivotal compound in both academic research and industrial applications. Its versatility as an intermediate and precursor material continues to drive innovation across diverse fields. As research progresses, particularly in areas such as green chemistry and advanced materials science, we can expect even more groundbreaking applications for this compound.